Cas no 56705-51-2 (4-(3-Chlorophenoxy)aniline)

• Product Name: 4-(3-Chlorophenoxy)aniline
• CAS No: 56705-51-2
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD01733273
• CID: 373694
• PubChem ID: 329776504
• Update Time: 2025-04-19

4-(3-Chlorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenoxy)aniline
• Benzenamine,4-(3-chlorophenoxy)-
• 3'-Chloro-4-aminobiphenyl ether
• 4-(3-chloro-phenoxy)-aniline
• 4-(3-chlorophenoxy)phenylamine
• 4-(3-chlorophenoxy)-phenylamine
• 4-(3-Chlorphenoxy)-anilin
• 4-(3-Chlor-phenoxy)-anilin
• 4-{[3-chlorophenyl]oxy}aniline
• BRN 2105374
• p-(m-Chlorophenoxy)aniline
• SBB022455
• SureCN555102
• MFCD01733273
• BB 0254274
• BS-38300
• COOTUHZXYCEPGE-UHFFFAOYSA-N
• FT-0678061
• Z274541916
• 4-(3-Chlorophenoxy)aniline, AldrichCPR
• [4-(3-chlorophenoxy)phenyl]amine
• SR-01000242748
• SCHEMBL555102
• DTXSID90205264
• AKOS000103557
• CS-0117158
• EN300-60246
• C78311
• SR-01000242748-1
• BENZENAMINE, 4-(3-CHLOROPHENOXY)-
• SB79392
• 56705-51-2
• STK347807
• 4-(3-chlorophenoxy)benzamide
• BBL038182
• ALBB-010174

• MDL： MFCD01733273
• Inchi： 1S/C12H10ClNO/c13-9-2-1-3-12(8-9)15-11-6-4-10(14)5-7-11/h1-8H,14H2
• InChI Key： COOTUHZXYCEPGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 219.0452
• Monoisotopic Mass: 219.045092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.26
• Boiling Point: 350.5°Cat760mmHg
• Flash Point: 165.8°C
• Refractive Index: 1.627
• PSA: 35.25

4-(3-Chlorophenoxy)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers